Cas no 622364-78-7 ((2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzoate)

• Product Name: (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzoate
• CAS No: 622364-78-7
• MF: C₂₂H₁₆O₆
• MW: 376.358846664429
• CID: 5417680
• Update Time: 2025-05-19

(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methoxybenzoate
• (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzoate

• Inchi： 1S/C22H16O6/c1-13-3-6-16(26-13)12-20-21(23)18-10-9-17(11-19(18)28-20)27-22(24)14-4-7-15(25-2)8-5-14/h3-12H,1-2H3
• InChI Key： WSKBFQHLRNBOPT-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C(C)O3)C(=O)C2=CC=1)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzoate

Research Brief on (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzoate (CAS: 622364-78-7)

The compound (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzoate (CAS: 622364-78-7) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This benzofuran derivative has attracted significant attention due to its unique structural features and potential biological activities. Recent studies have focused on its synthesis, characterization, and preliminary evaluation of pharmacological properties.

Structural analysis reveals that this compound combines a benzofuran core with a furan-methylidene moiety and a 4-methoxybenzoate ester group, creating a conjugated system that may contribute to its biological activity. The Z-configuration of the exocyclic double bond is crucial for maintaining the planar structure required for potential interactions with biological targets. Computational modeling studies suggest this molecule may exhibit favorable drug-like properties, with predicted logP values indicating moderate lipophilicity.

Recent synthetic approaches to 622364-78-7 have focused on optimizing yield and purity through modified Knoevenagel condensation reactions between appropriate benzofuran precursors and 5-methylfurfural derivatives, followed by esterification with 4-methoxybenzoyl chloride. Advanced purification techniques including preparative HPLC have been employed to obtain material suitable for biological testing. Characterization by NMR, HRMS, and X-ray crystallography has confirmed the structure and configuration of this compound.

Preliminary pharmacological screening indicates that 622364-78-7 demonstrates moderate inhibitory activity against several kinase targets implicated in inflammatory pathways, with IC50 values in the low micromolar range. Particularly interesting is its selective inhibition of p38 MAPK, suggesting potential applications in inflammatory diseases. However, comprehensive selectivity profiling against broader kinase panels is still underway to fully characterize its target spectrum.

Current research is exploring structure-activity relationships around this scaffold, with particular focus on modifications to the furan ring and ester moiety to optimize potency and pharmacokinetic properties. Early ADME studies show promising metabolic stability in human liver microsomes, though oral bioavailability remains to be determined. The compound's fluorescence properties are also being investigated for potential applications in cellular imaging and target engagement studies.

Future directions for research on 622364-78-7 include detailed mechanism of action studies, in vivo efficacy evaluation in relevant disease models, and further optimization of the chemical structure to improve drug-like properties. The compound represents an interesting starting point for the development of new therapeutic agents targeting inflammatory and possibly oncological indications, though much work remains to fully characterize its potential.